Cas no 75590-53-3 (4-Ethoxy-7-methylcoumarin)
4-Ethoxy-7-methylcoumarin structure
Product Name:4-Ethoxy-7-methylcoumarin
CAS No:75590-53-3
MF:C12H12O3
MW:204.221883773804
CID:2801213
PubChem ID:688944
Update Time:2025-04-21
4-Ethoxy-7-methylcoumarin Chemical and Physical Properties
Names and Identifiers
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- DTXSID60351000
- 4-Ethoxy-7-methylcoumarin
- ST060212
- SCHEMBL6337378
- AKOS024283080
- 2H-1-Benzopyran-2-one, 4-ethoxy-7-methyl-
- 75590-53-3
-
- Inchi: 1S/C12H12O3/c1-3-14-10-7-12(13)15-11-6-8(2)4-5-9(10)11/h4-7H,3H2,1-2H3
- InChI Key: UQNGBKYOCBSSOA-UHFFFAOYSA-N
- SMILES: O1C(C=C(C2C=CC(C)=CC1=2)OCC)=O
Computed Properties
- Exact Mass: 204.078644241g/mol
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
4-Ethoxy-7-methylcoumarin Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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